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Compound of Interest

Compound Name: Vanadium(V) oxytriisopropoxide

Cat. No.: B011127 Get Quote

Technical Support Center: Vanadyl
Triisopropoxide (VTIP)
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidelines for the storage and handling of the moisture-

sensitive reagent, vanadyl triisopropoxide (VTIP).

Frequently Asked Questions (FAQs)
Q1: How should I store VTIP?

A1: VTIP is highly sensitive to moisture and air.[1] It should be stored in a tightly sealed

container under a dry, inert atmosphere, such as nitrogen or argon.[2][3] The storage area

should be cool, dry, and well-ventilated, away from heat, sparks, and open flames.[1][2][4]

Q2: What is the recommended storage temperature for VTIP?

A2: While specific temperature ranges are not consistently provided, the general guideline is to

"keep in a cool place".[1][2] For long-term storage, refrigeration at 2-8°C is recommended to

minimize potential degradation.

Q3: What are the visual signs of VTIP decomposition?
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A3: VTIP is typically a colorless to yellow-green or gold liquid.[2][5] Significant color changes,

such as darkening or the formation of precipitates, may indicate decomposition or

contamination. The material reacts with water or moist air to liberate isopropanol and a

vanadium oxide gel.[1]

Q4: Which solvents are compatible with VTIP?

A4: VTIP is miscible with common anhydrous non-polar and polar aprotic solvents such as

toluene, hexane, and isopropanol.[6] It is crucial to use anhydrous solvents to prevent

hydrolysis.

Q5: How should I dispose of unused or contaminated VTIP?

A5: VTIP should be disposed of in accordance with local, state, and federal regulations.[1][2]

Do not dispose of waste into the sewer.[1] Contaminated material should be handled as

hazardous waste. Empty containers may retain product residue and should be treated as

hazardous.[2]

Troubleshooting Guide
Issue: My reaction with VTIP failed or is giving poor yields.

This guide will help you troubleshoot potential issues with your experiment.
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Reaction Failure/Poor Yield

1. Check VTIP Quality

Reagent appears normal

Visually inspect

Reagent is discolored/
contains precipitate

Visually inspect

2. Verify Inert Atmosphere

Atmosphere is inertPotential air/moisture leak

3. Ensure Dry Glassware & Solvents

Glassware & solvents are dryGlassware/solvents may be wet

4. Review Handling Procedure

Procedure is correctProcedural error identified

Re-evaluate reaction conditions
(stoichiometry, temperature, etc.)

Consider purifying VTIP
or using a new bottle.

Check for leaks in Schlenk
line or glovebox.

Thoroughly dry all glassware
and use fresh anhydrous solvents.

Revise procedure and repeat
experiment with care.

Click to download full resolution via product page

Caption: Troubleshooting workflow for VTIP experiments.
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Quantitative Data Summary
Property Value Source(s)

Chemical Formula C₉H₂₁O₄V [5]

CAS Number 5588-84-1 [5][7]

Molecular Weight 244.20 g/mol [2][7]

Appearance
Colorless to yellow-green to

gold or orange liquid
[2][5]

Density 1.029 - 1.035 g/mL at 25 °C [5]

Boiling Point 80-82 °C at 2 mmHg [5]

Flash Point 45 °C (113 °F) [5]

Storage Temperature

"Keep in a cool place"

(Refrigeration at 2-8°C

recommended)

[1][2]

Incompatible Materials
Moist air, water, strong

oxidizing agents
[1][4]

Experimental Protocols
Protocol 1: Transferring VTIP using a Syringe (under Inert Atmosphere)

This protocol describes the safe transfer of VTIP from a Sure/Seal™ bottle to a reaction vessel

using a syringe and Schlenk line techniques.

Materials:

VTIP in a Sure/Seal™ bottle

Dry, nitrogen-flushed syringe with a long needle

Reaction vessel (e.g., Schlenk flask) thoroughly dried and under a positive pressure of inert

gas
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Source of dry, high-purity inert gas (nitrogen or argon)

Schlenk line or glovebox

Procedure:

Prepare the System: Ensure the reaction vessel is properly clamped and connected to the

Schlenk line, maintaining a slight positive pressure of inert gas, indicated by a bubbler.

Prepare the Syringe: Dry the syringe and needle in an oven and cool under a stream of inert

gas. Flush the syringe with inert gas multiple times to remove any residual air and moisture.

Pressurize the VTIP Bottle: Puncture the septum of the VTIP bottle with a needle connected

to the inert gas line. Introduce a gentle positive pressure of the inert gas.

Withdraw VTIP: Puncture the septum with the dry, inert-gas-flushed syringe and needle.

Insert the needle tip below the surface of the liquid. The positive pressure in the bottle will

help to fill the syringe. Withdraw the desired volume of VTIP. It is good practice to withdraw a

slight excess and then push the excess and any gas bubbles back into the bottle.

Transfer VTIP: Quickly and carefully withdraw the syringe from the VTIP bottle and insert the

needle through the septum of the reaction vessel. Inject the VTIP into the reaction vessel.

Clean-up: Rinse the syringe and needle immediately with a compatible anhydrous solvent

(e.g., isopropanol), followed by quenching any residue with a suitable reagent. Dispose of all

waste according to regulations.
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Caption: Experimental workflow for transferring VTIP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

